Cas no 647845-28-1 (Azuleno[2,1-b]thiophene, 2,9-dibromo-)

Azuleno[2,1-b]thiophene, 2,9-dibromo- structure
647845-28-1 structure
Product Name:Azuleno[2,1-b]thiophene, 2,9-dibromo-
CAS No:647845-28-1
MF:C12H6Br2S
MW:342.049040317535
CID:416643
PubChem ID:12080351
Update Time:2025-04-19

Azuleno[2,1-b]thiophene, 2,9-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Azuleno[2,1-b]thiophene, 2,9-dibromo-
    • 2,9-dibromoazuleno[2,1-b]thiophene
    • 647845-28-1
    • DTXSID60477214
    • Inchi: 1S/C12H6Br2S/c13-10-6-9-7-4-2-1-3-5-8(7)11(14)12(9)15-10/h1-6H
    • InChI Key: YLCWNEVUEMVQBZ-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(C=C(S2)Br)C2=CC=CC=CC2=1

Computed Properties

  • Exact Mass: 339.85568
  • Monoisotopic Mass: 339.85570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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